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Compound of Interest

Compound Name: Ethylene carbonate

Cat. No.: B133899

An In-depth Technical Guide to the Health and Safety of Ethylene Carbonate in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of
ethylene carbonate in a laboratory setting. It is intended for professionals in research,
science, and drug development to ensure safe laboratory practices.

Chemical and Physical Properties

Ethylene carbonate is a colorless, odorless, crystalline solid at room temperature.[1] It is
classified as a cyclic carbonate ester of ethylene glycol and carbonic acid.[1] Understanding its
physical and chemical properties is fundamental to its safe handling.
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Property Value References
Molecular Formula C3H40s3 [1112]
Molecular Weight 88.06 g/mol [1][2]
Appearance Co?orless to white crystalline (]

solid
Odor Odorless [3]
Melting Point 34-38 °C (93-100 °F) [11[3][5]
Boiling Point 243-249 °C (469-480 °F) [61[31[5]
Flash Point 143-160 °C (289-320 °F) [6][3][4]

Autoignition Temperature

465 °C (869 °F)

Density

1.321 g/cm3 at 25 °C

[2](3]

Vapor Pressure

<1 hPa at 20 °C

[2]

Soluble in water, alcohol, ethyl

acetate, benzene, and

Solubilit 31[41[7
Y chloroform. Insoluble in Sy
gasoline and turpentine oil.
pH 5.5 - 7.0 (in aqueous solution) [2][6]

Health and Safety Hazards

Ethylene carbonate is classified as hazardous. The primary hazards are skin and eye

irritation, and it may be harmful if swallowed.[2][8][9] Prolonged or repeated exposure may

cause damage to organs, specifically the kidneys.[2][10][11]

GHS Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Serious eye damage/eye oA H319: Causes serious eye

irritation irritation

Skin corrosion/irritation 2 H315: Causes skin irritation
H373: May cause damage to

Specific target organ toxicity — organs (kidney) through

repeated exposure prolonged or repeated
exposure

Source:[2][8][10][11][12]

Route of Exposure Species Value

Oral LD50 Rat 10 g/kg

Dermal LD50 Rabbit >3 g/kg

Source:[13][14]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

ethylene carbonate.

Handling

e Ventilation: Use in a well-ventilated area.[10][12] Local exhaust ventilation is recommended

where dust or vapors may be generated.[6]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[6][8][10][15]

© 2025 BenchChem. All rights reserved.

Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR922347_msds.pdf
https://aksci.com/sds/J50633_SDS.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230614/patents/EP4194447NWA1/document.pdf
https://tohoku.elsevierpure.com/en/publications/experimental-and-chemical-kinetic-modeling-study-of-ethylene-carb/
https://www.chemicalbook.com/article/synthesis-of-ethylene-carbonate.htm
https://www.wisconsin.edu/ehs/download/Fisher-Scientific-Chemical-Compatibility-Chart.pdf
https://en.wikipedia.org/wiki/Ethylene_signaling_pathway
https://www.benchchem.com/product/b133899?utm_src=pdf-body
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230614/patents/EP4194447NWA1/document.pdf
https://www.chemicalbook.com/article/synthesis-of-ethylene-carbonate.htm
https://www.scribd.com/document/684071146/EC-EP2374803A1-Method-for-purifying-ethylene-carbonate-process-for-producing-purified-ethylene-carbonate-and-ethylene-carbonate
https://www.scribd.com/document/684071146/EC-EP2374803A1-Method-for-purifying-ethylene-carbonate-process-for-producing-purified-ethylene-carbonate-and-ethylene-carbonate
https://aksci.com/sds/J50633_SDS.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230614/patents/EP4194447NWA1/document.pdf
https://www.acess.nl/dbdocs/file_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Hand Protection: Wear impervious gloves (e.g., nitrile rubber, minimum thickness 0.11
mm).[6][15]

o Body Protection: Wear a lab coat and closed-toe shoes.[6][10] A complete suit protecting
against chemicals may be necessary depending on the scale of work.[6]

o Hygiene: Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in the
laboratory.[8][9] Contaminated clothing should be removed and washed before reuse.[8]

Storage

o Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight and sources
of ignition.[6][8][10] Keep containers tightly closed.[6][8]

» Incompatibilities: Avoid contact with strong oxidizing agents, acids, bases, and reducing
agents.[4][10]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure References

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o _ [2][6]1[8][°]
respiration. Seek medical

attention.

Immediately remove
contaminated clothing. Rinse
) skin with plenty of water for at
Skin Contact ) ) [21[61[81[9]
least 15 minutes. Seek medical
attention if irritation develops

or persists.

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses if
Eye Contact present and easy to do. [2][6]1[81[9]
Continue rinsing for at least 15
minutes. Seek immediate

medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [21[61[81[9]
immediate medical attention.

Accidental Release Measures

o Personal Precautions: Wear appropriate PPE.[6][8] Keep unnecessary personnel away.[8]
Ensure adequate ventilation.[6] Avoid dust formation.[6]

o Environmental Precautions: Prevent spills from entering drains or waterways.[2][8]

o Containment and Cleanup: For small spills, sweep up the solid material and place it in a
suitable container for disposal.[6][8] For liquid spills (if melted), absorb with an inert material
and place in a container for disposal.[10]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][6]

e Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including carbon
oxides.[2][6][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][8]

Disposal Considerations

Dispose of ethylene carbonate and contaminated materials in accordance with local, state,
and federal regulations.[8][10] Do not dispose of down the drain.[6]

Experimental Protocols
Protocol for Safe Handling and Dispensing of Solid
Ethylene Carbonate

e Preparation:

o

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Gather all necessary PPE: safety goggles, nitrile gloves, lab coat, and closed-toe shoes.

[e]

Prepare a clean, dry, and designated workspace within the fume hood.

[e]

Have spill cleanup materials readily available.

e Dispensing:

o Place the container of ethylene carbonate in the fume hood.

o

Carefully open the container, avoiding the generation of dust.

[e]

Use a clean, dry spatula or scoop to transfer the desired amount of solid ethylene
carbonate to a tared weighing vessel.

[e]

Close the primary container tightly immediately after dispensing.
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e Cleanup:
o Clean any residual solid from the work surface with a dry wipe.

o Dispose of all contaminated materials (gloves, wipes, etc.) in a designated hazardous
waste container.

o Wash hands thoroughly after the procedure.

Protocol for Purification by Crystallization (Conceptual
Laboratory Scale)

This protocol is a conceptual adaptation of industrial crystallization methods for laboratory use.

Dissolution:

o In a fume hood, gently heat a suitable solvent (e.g., a mixture of ethylene carbonate with
a small amount of a less polar solvent in which impurities are more soluble) to a
temperature just sufficient to dissolve the crude ethylene carbonate. The melting point of
ethylene carbonate is 34-38 °C, so a water bath can be used for controlled heating.

Cooling and Crystallization:

o Slowly cool the solution in an ice bath with gentle stirring to induce crystallization. The goal
is to form well-defined crystals, as rapid cooling can trap impurities.

Isolation:
o lIsolate the purified crystals by vacuum filtration using a Buichner funnel.

o Wash the crystals with a small amount of cold, fresh solvent to remove any remaining
impurities.

Drying:

o Dry the purified crystals under a vacuum to remove any residual solvent.

Purity Assessment:
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o Determine the purity of the recrystallized ethylene carbonate using an appropriate
analytical method, such as Gas Chromatography (GC) or Differential Scanning
Calorimetry (DSC).

Visualizations
Experimental Workflow for Safe Handling
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Figure 1: Workflow for Safe Handling of Ethylene Carbonate
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Figure 2: Logical Flow for Ethylene Carbonate Spill Response
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General Cellular Response to Chemical Irritants
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Figure 3: General Cellular Response to Chemical Irritants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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